Technical Documentation Center

5-Chloro-4-methyl-2-(methylthio)pyrimidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Chloro-4-methyl-2-(methylthio)pyrimidine
  • CAS: 63331-71-5

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-Chloro-4-methyl-2-methylsulfanylpyrimidine

Abstract: This technical guide provides a comprehensive overview of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The document de...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive overview of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine, a heterocyclic compound of significant interest in medicinal chemistry and drug discovery. The document delineates its fundamental chemical and physical properties, explores established synthetic routes, and examines its reactivity, with a particular focus on nucleophilic substitution reactions. Furthermore, this guide highlights the compound's role as a critical building block in the development of targeted therapeutics, supported by detailed experimental protocols and safety considerations. This document is intended for researchers, scientists, and professionals in the field of drug development seeking a detailed understanding of this versatile pyrimidine derivative.

Introduction and Molecular Overview

5-Chloro-4-methyl-2-methylsulfanylpyrimidine is a substituted pyrimidine that serves as a crucial intermediate in organic synthesis. The pyrimidine core, a diazine heterocycle, is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The specific substitution pattern of this compound—a chloro group at position 5, a methyl group at position 4, and a methylsulfanyl (thiomethyl) group at position 2—imparts a unique reactivity profile that makes it a valuable synthon for creating diverse molecular architectures.

The chlorine atom, particularly, acts as a versatile handle for introducing various functional groups through nucleophilic aromatic substitution, while the methyl and methylsulfanyl groups modulate the electronic properties and steric environment of the pyrimidine ring. This guide will dissect these structural features to provide a clear understanding of the compound's chemical behavior and its applications.

Caption: Chemical Structure of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine

Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physical and chemical properties is fundamental for its application in synthesis and drug design. The key properties of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine are summarized below.

PropertyValueSource
Molecular Formula C₆H₇ClN₂S[1]
Molecular Weight 174.65 g/mol [1]
IUPAC Name 4-chloro-5-methyl-2-methylsulfanylpyrimidine[1]
CAS Number 61044-96-0[1]
Appearance Solid (form may vary)
Topological Polar Surface Area 51.1 Ų[1]
InChIKey QZXWPYARYIQHIS-UHFFFAOYSA-N[1]

Synthesis and Reaction Mechanisms

The synthesis of substituted pyrimidines often involves the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a urea or thiourea derivative, followed by functional group interconversions.

General Synthetic Strategy

A plausible and common approach for synthesizing chloro-substituted pyrimidines involves the chlorination of a corresponding hydroxypyrimidine (or its tautomeric pyrimidone) precursor. The methylsulfanyl group is typically introduced by reacting a 2-mercaptopyrimidine with a methylating agent or by using S-methylthiourea in the initial condensation step.

synthesis_workflow start Precursors (e.g., β-ketoester, S-methylthiourea) step1 Cyclocondensation start->step1 intermediate 2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine step1->intermediate step2 Chlorination (e.g., POCl₃) intermediate->step2 product 5-Chloro-4-methyl-2- methylsulfanylpyrimidine step2->product

Caption: General synthetic workflow for the target compound.

Exemplary Synthetic Protocol

While a specific protocol for 5-Chloro-4-methyl-2-methylsulfanylpyrimidine was not found, a representative procedure can be adapted from the synthesis of similar 4-chloropyrimidines.[4]

Step 1: Synthesis of 2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve sodium metal in absolute ethanol to prepare a fresh solution of sodium ethoxide.

  • Condensation: To the sodium ethoxide solution, add an appropriate β-ketoester, such as ethyl 2-methylacetoacetate. Following this, add S-methylthiourea hydrochloride and reflux the mixture for several hours. The reaction involves a condensation to form the pyrimidine ring.

  • Work-up: After cooling, the reaction mixture is acidified to precipitate the product. The solid is collected by filtration, washed with water, and dried to yield 2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine.

Step 2: Chlorination to yield 5-Chloro-4-methyl-2-methylsulfanylpyrimidine

  • Reaction Setup: In a flask equipped with a reflux condenser and a gas trap (for HCl), suspend the 2-Methylsulfanyl-4-hydroxy-5-methylpyrimidine from Step 1 in phosphorus oxychloride (POCl₃).[4] An organic base like triethylamine may be added.[4]

  • Chlorination: Heat the mixture to reflux for 2-5 hours.[4] The hydroxypyrimidine is converted to the chloropyrimidine via reaction with POCl₃.

  • Work-up: After the reaction is complete, cool the mixture and carefully quench it by pouring it onto crushed ice.[4] The aqueous mixture is then neutralized with a base (e.g., sodium bicarbonate solution) and extracted with an organic solvent like ethyl acetate.[4] The combined organic layers are washed, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product, which can be purified by recrystallization or column chromatography.

Chemical Reactivity and Applications in Drug Discovery

The reactivity of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine is dominated by the susceptibility of the chloro-substituted carbon atom to nucleophilic attack. This makes it an excellent electrophilic partner for a wide range of nucleophiles.

Nucleophilic Aromatic Substitution (S_NAr)

The chlorine atom at the C4 or C5 position of the pyrimidine ring is activated towards nucleophilic displacement. This reaction is the cornerstone of its utility in building more complex molecules.

  • Reaction with Amines: The compound readily reacts with primary and secondary amines to form the corresponding amino-pyrimidines. This is a widely used strategy in medicinal chemistry to introduce side chains that can interact with biological targets.[5][6][7]

  • Reaction with Other Nucleophiles: Other nucleophiles, such as alkoxides (to form ethers) and thiolates (to form thioethers), can also displace the chlorine atom, further expanding the synthetic possibilities.[8]

reactivity reactant 5-Chloro-4-methyl-2- methylsulfanylpyrimidine product Substituted Pyrimidine Derivative reactant->product S_NAr Reaction nucleophile Nucleophile (Nu-H) (e.g., R-NH₂, R-OH, R-SH) nucleophile->product

Caption: Key reactivity pathway via nucleophilic substitution.

Role in Drug Development

Substituted pyrimidines are integral to the development of kinase inhibitors, receptor antagonists, and other therapeutic agents. The core structure of 5-Chloro-4-methyl-2-methylsulfanylpyrimidine is found within several classes of biologically active molecules.

  • Kinase Inhibitors: Many kinase inhibitors feature a 2,4-disubstituted pyrimidine scaffold. The 5-chloro-4-methyl-2-methylsulfanylpyrimidine moiety can be elaborated into potent inhibitors of targets like Anaplastic Lymphoma Kinase (ALK) and Epidermal Growth Factor Receptor (EGFR), which are crucial in non-small cell lung cancer (NSCLC).[9]

  • G-Protein-Coupled Receptor (GPCR) Modulators: This pyrimidine derivative has been incorporated into molecules targeting GPCRs. For instance, derivatives have been used in the discovery of GPR119 agonists, which are investigated as potential treatments for type 2 diabetes.[10]

  • General Pharmaceutical Intermediate: Its predictable reactivity makes it a valuable building block for creating libraries of compounds for high-throughput screening in the early stages of drug discovery.[11][12]

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions must be observed when handling 5-Chloro-4-methyl-2-methylsulfanylpyrimidine and its derivatives.

Hazard Identification

Based on GHS classifications for this and structurally similar compounds, the following hazards may be present:

  • Skin Irritation: Causes skin irritation.[1][13]

  • Eye Irritation: Causes serious eye irritation.[1][13]

  • Respiratory Irritation: May cause respiratory irritation.[1][13]

  • Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[1][14]

Recommended Handling Procedures
  • Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume hood.[14]

  • Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses or goggles, and a lab coat.[14]

  • Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[14]

Storage
  • Conditions: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[15][16] For long-term stability, storage at refrigerated temperatures (e.g., 4°C) under an inert atmosphere like nitrogen may be recommended.

Conclusion

5-Chloro-4-methyl-2-methylsulfanylpyrimidine is a highly functionalized heterocyclic compound with significant strategic value in synthetic and medicinal chemistry. Its well-defined structure allows for predictable reactivity, primarily through nucleophilic substitution of the chlorine atom, enabling the facile construction of complex molecular scaffolds. Its role as a key intermediate in the synthesis of targeted therapies, including kinase inhibitors and GPCR modulators, underscores its importance to the drug discovery and development pipeline. A thorough understanding of its synthesis, reactivity, and handling is essential for researchers aiming to leverage this versatile building block for the creation of novel chemical entities.

References

  • Reactions of 5-chloro-2-methylsulfonyl-4-pyrimidinecarboxylic acid and its esters with amines. Mendeleev Communications.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • 5 - SAFETY DATA SHEET. Thermo Fisher Scientific.
  • 2 - SAFETY DATA SHEET. Thermo Fisher Scientific.
  • Safety Data Sheet. CymitQuimica.
  • 4-Chloro-5-methyl-2-(methylthio)pyrimidine. PubChem. Available at: [Link]

  • Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119. PubMed. Available at: [Link]

  • Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives. ResearchGate. Available at: [Link]

  • Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives. PubMed. Available at: [Link]

  • A kind of synthetic method of 4- chloro-2-methyl pyrimidine. Google Patents.
  • 5-CHLORO-2-(METHYLSULFANYL)PYRIMIDINE-4-CARBOXYLIC ACID. Mol-Instincts. Available at: [Link]

  • Discovery of N-(5-((5-chloro-4-((2-(isopropylsulfonyl)phenyl)amino)pyrimidin-2-yl)amino)-4-methoxy-2-(4-methyl-1,4-diazepan-1-yl)phenyl)acrylamide (CHMFL-ALK/EGFR-050) as a potent ALK/EGFR dual kinase inhibitor capable of overcoming a variety of ALK/EGFR associated drug resistant mutants in NSCLC. PubMed. Available at: [Link]

  • 4-Chloro-2-(methylsulfonyl)pyrimidine. PubChem. Available at: [Link]

  • Reactions of amine nucleophiles with 5-chloro-2,4,6-trifluoropyrimidine (1). ResearchGate. Available at: [Link]

  • Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles. National Institutes of Health. Available at: [Link]

  • Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. Available at: [Link]

  • Mastering Organic Synthesis with 2-Chloro-4-methylpyrimidine: A Chemist's Essential Tool. Ningbo Inno Pharmchem Co.,Ltd. Available at: [Link]

  • Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed. Available at: [Link]

Sources

Exploratory

5-Chloro-4-methyl-2-(methylthio)pyrimidine solubility in organic solvents

An In-depth Technical Guide to the Solubility of 5-Chloro-4-methyl-2-(methylthio)pyrimidine in Organic Solvents Authored by: A Senior Application Scientist Publication Date: February 12, 2026 Abstract This technical guid...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility of 5-Chloro-4-methyl-2-(methylthio)pyrimidine in Organic Solvents

Authored by: A Senior Application Scientist
Publication Date: February 12, 2026

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 5-Chloro-4-methyl-2-(methylthio)pyrimidine in organic solvents. Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with practical, field-proven methodologies. While specific quantitative solubility data for this compound is not widely published, this guide leverages data from analogous pyrimidine derivatives and fundamental physicochemical principles to predict solubility behavior. Furthermore, it offers a detailed, step-by-step protocol for the experimental determination of solubility, ensuring a self-validating system for researchers. The document is structured to provide a deep, causal understanding of the factors governing the solubility of this heterocyclic compound, thereby empowering scientists to make informed decisions in their experimental designs.

Introduction: The Significance of Pyrimidine Derivatives and Their Solubility

Pyrimidine derivatives are a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous natural products, pharmaceuticals, and bioactive compounds.[1][2] The compound 5-Chloro-4-methyl-2-(methylthio)pyrimidine, with its unique substitution pattern, presents a versatile scaffold for further chemical modifications. Its utility in various synthetic pathways is profoundly influenced by its solubility in organic solvents. Understanding and predicting this solubility is paramount for optimizing reaction conditions, purification processes, and formulation development.

The solubility of a compound is not merely a physical constant but a complex interplay between the solute's crystal lattice energy and its solvation energy in a given solvent. For pyrimidine derivatives, solubility is dictated by factors such as the polarity imparted by the nitrogen atoms, the potential for hydrogen bonding, and the influence of various substituents on the pyrimidine ring.[3][4] Temperature also plays a crucial role, with solubility generally increasing at higher temperatures for most organic compounds.[1][5]

This guide will delve into the predicted solubility of 5-Chloro-4-methyl-2-(methylthio)pyrimidine, drawing parallels with structurally similar compounds, and provide a robust experimental framework for its empirical determination.

Physicochemical Properties and Predicted Solubility Profile

To make an educated prediction of the solubility of 5-Chloro-4-methyl-2-(methylthio)pyrimidine, it is essential to first consider its structural features and compare them with known properties of analogous compounds.

2.1. Physicochemical Properties of Analogous Compounds
Property5-Chloro-2-(methylthio)pyrimidine4-Chloro-5-methyl-2-(methylthio)pyrimidine
Molecular Formula C₅H₅ClN₂SC₆H₇ClN₂S
Molecular Weight 160.62 g/mol [6]174.65 g/mol [7]
Melting Point 59-64 °CNot available
Appearance PowderNot available

The data presented is for structurally similar compounds and should be used as a predictive reference.

The target compound, 5-Chloro-4-methyl-2-(methylthio)pyrimidine, has a molecular formula of C₆H₇ClN₂S and a molecular weight of 174.65 g/mol . The presence of a chloro group, a methyl group, and a methylthio group will influence its polarity and interactions with different solvents. The pyrimidine core itself is polar, suggesting some solubility in polar solvents.[3]

2.2. Predicted Solubility in Common Organic Solvents

Based on the general principle of "like dissolves like," we can forecast the solubility of 5-Chloro-4-methyl-2-(methylthio)pyrimidine in various classes of organic solvents.[8]

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Protic Solvents Methanol, EthanolModerateThe pyrimidine nitrogens can act as hydrogen bond acceptors, but the lack of a hydrogen bond donor on the solute may limit solubility compared to more functionalized pyrimidines.[4]
Aprotic Polar Solvents Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), Tetrahydrofuran (THF)HighThese solvents are effective at solvating polar organic molecules. Studies on similar pyrimidine derivatives show good solubility in DMF and DMSO.[1][9]
Aprotic Nonpolar Solvents Dichloromethane (DCM), Chloroform, TolueneModerate to LowThe chloro and methyl groups contribute some nonpolar character, which may allow for some solubility in these solvents. However, the polar pyrimidine core will likely limit extensive solubility.[4]
Nonpolar Solvents Hexane, HeptaneLow to InsolubleThe significant polarity of the pyrimidine ring is expected to result in poor solubility in nonpolar aliphatic solvents.
Experimental Determination of Solubility

While predictions are valuable for initial solvent screening, empirical determination is crucial for accurate and reproducible research. The gravimetric method is a reliable and widely used technique for determining the solubility of solid compounds in organic solvents.[1][2]

3.1. Workflow for Gravimetric Solubility Determination

The following diagram illustrates the key steps in the experimental determination of solubility.

G cluster_prep Preparation cluster_equilibration Equilibration cluster_analysis Analysis cluster_calculation Calculation prep1 Weigh excess solute prep2 Add known mass of solvent prep1->prep2 Combine equil1 Stir at constant temperature prep2->equil1 Transfer equil2 Allow undissolved solid to settle equil1->equil2 Achieve equilibrium analysis1 Withdraw a known mass of supernatant equil2->analysis1 Sample analysis2 Evaporate solvent analysis1->analysis2 Isolate solute analysis3 Weigh the remaining solute analysis2->analysis3 Quantify calc1 Calculate solubility (g/100g solvent) analysis3->calc1 Compute

Caption: Workflow for Gravimetric Solubility Determination.

3.2. Detailed Step-by-Step Protocol
  • Preparation of Saturated Solution:

    • Accurately weigh an excess amount of 5-Chloro-4-methyl-2-(methylthio)pyrimidine into a vial.

    • Add a known mass of the desired organic solvent to the vial.

    • Seal the vial to prevent solvent evaporation.

  • Equilibration:

    • Place the vial in a temperature-controlled shaker or on a magnetic stir plate with a water bath to maintain a constant temperature.

    • Allow the mixture to stir for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The time to reach equilibrium may need to be determined empirically.[10]

    • After equilibration, cease stirring and allow the undissolved solid to settle completely.

  • Sampling and Analysis:

    • Carefully withdraw a known mass of the clear supernatant using a pre-weighed syringe and needle.

    • Transfer the supernatant to a pre-weighed vial.

    • Evaporate the solvent from the supernatant under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the solute.

    • Once the solvent is completely removed, weigh the vial containing the dried solute.

  • Calculation:

    • The mass of the dissolved solute is the final weight of the vial minus the initial weight of the empty vial.

    • The mass of the solvent in the supernatant is the total mass of the supernatant minus the mass of the dissolved solute.

    • Calculate the solubility, typically expressed in grams of solute per 100 grams of solvent.

Molecular Interactions and Solubility

The solubility of 5-Chloro-4-methyl-2-(methylthio)pyrimidine is governed by the intermolecular forces between the solute and solvent molecules. A visual representation of these interactions can aid in understanding the underlying principles.

G cluster_solute 5-Chloro-4-methyl-2-(methylthio)pyrimidine cluster_solvent Organic Solvent solute Pyrimidine Core (Polar) -Cl, -CH3, -SCH3 (Mixed Polarity) solute->solute solvent Solvent Molecule solute->solvent Solute-Solvent Interactions (e.g., Dipole-Dipole) solvent->solvent

Caption: Intermolecular forces influencing solubility.

For dissolution to occur, the energy gained from solute-solvent interactions must overcome the energy required to break apart the solute-solute (crystal lattice) and solvent-solvent interactions. In the case of 5-Chloro-4-methyl-2-(methylthio)pyrimidine, the polar pyrimidine ring will have favorable dipole-dipole interactions with polar solvents.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 5-Chloro-4-methyl-2-(methylthio)pyrimidine was not found, data from analogous compounds suggests that it should be handled with care. Related pyrimidine derivatives are known to cause skin and eye irritation.[11][12][13]

General Handling Precautions:

  • Always work in a well-ventilated area, preferably a fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[11][13]

  • Avoid inhalation of dust and contact with skin and eyes.[13][14]

  • In case of contact, wash the affected area thoroughly with water and seek medical advice if irritation persists.[13]

References

  • Solubility of Things. Pyrimidine.
  • SciSpace.
  • Benchchem.
  • World Scientific News.
  • Experiment: Solubility of Organic & Inorganic Compounds.
  • Quora. How can you determine the solubility of organic compounds?.
  • EXPERIMENT 1 DETERMIN
  • Revue Roumaine de Chimie.
  • Khan Academy. Solubility of organic compounds (video).
  • Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
  • Sigma-Aldrich. Methyl 5-chloro-2-(methylthio)
  • Sigma-Aldrich.
  • Sigma-Aldrich. 5-Chloro-2-(methylthio)pyrimidine 97 38275-42-2.
  • 4 - SAFETY D
  • PubChem. (4-Chloro-2-(methylthio)pyrimidin-5-yl)methanol.
  • Smolecule. Buy 5-Bromo-2-(methylthio)pyrimidine-4-carboxylic acid | 50593-92-5.
  • PubChem. 4-Chloro-5-methyl-2-(methylthio)pyrimidine | C6H7ClN2S | CID 23562708.
  • Fisher Scientific.
  • Fisher Scientific.
  • Advanced Biotech.
  • PubChem. 4-Chloro-2-methylthiopyrimidine | C5H5ClN2S | CID 97113.
  • MedCrave online.

Sources

Foundational

Chemical stability of 5-Chloro-4-methyl-2-(methylthio)pyrimidine building blocks

Title: Chemical Stability Profile & Handling of 5-Chloro-4-methyl-2-(methylthio)pyrimidine: A Technical Guide for Medicinal Chemistry Applications Executive Summary This technical guide characterizes the chemical stabili...

Author: BenchChem Technical Support Team. Date: February 2026

Title: Chemical Stability Profile & Handling of 5-Chloro-4-methyl-2-(methylthio)pyrimidine: A Technical Guide for Medicinal Chemistry Applications

Executive Summary

This technical guide characterizes the chemical stability and reactivity profile of 5-Chloro-4-methyl-2-(methylthio)pyrimidine (CAS: 6328-64-9 / Analogous derivatives). As a trifunctionalized heterocyclic building block, this molecule serves as a critical linchpin in the synthesis of kinase inhibitors and antiviral agents. Its utility relies on the orthogonal reactivity of its three substituents: the electrophilic C5-chlorine, the nucleophilic (yet oxidizable) C2-thiomethyl group, and the sterically demanding C4-methyl group.

This guide moves beyond basic safety data sheets (SDS) to provide a mechanistic understanding of the molecule’s degradation pathways, storage requirements, and synthetic "watch-points" during drug development.

Part 1: Structural Analysis & Reactivity Logic

To understand stability, we must first dissect the electronic environment of the scaffold. The molecule is defined by three distinct "Zones of Reactivity" that dictate its shelf-life and synthetic behavior.

ZoneSubstituentElectronic CharacterStability RiskSynthetic Utility
C2 -SMe (Methylthio) Electron-donating (Resonance), NucleophilicHigh: Prone to S-oxidation (Sulfoxide/Sulfone formation).Latent leaving group (activates upon oxidation).
C5 -Cl (Chlorine) Electron-withdrawing (Inductive)Low: Stable to hydrolysis; unactivated for SNAr.Handle for Pd-catalyzed cross-coupling (Suzuki/Buchwald).
C4 -Me (Methyl) Weakly electron-donatingMedium: Benzylic protons are susceptible to radical oxidation.Steric modulator; blocks metabolic "soft spots."

The Stability Paradox: The C2-SMe group stabilizes the pyrimidine ring against nucleophilic attack (by donating electron density), making the ring resistant to hydrolysis under neutral conditions. However, this same electron density makes the sulfur atom a "soft" nucleophile, highly susceptible to oxidative degradation by atmospheric oxygen or peroxides.

Part 2: Critical Instability Pathways

The degradation of 5-Chloro-4-methyl-2-(methylthio)pyrimidine follows a predictable cascade. Understanding this allows researchers to differentiate between impurity formation and synthetic failure.

Oxidative Degradation (The Primary Liability)

The most common degradation pathway is the stepwise oxidation of the sulfide sulfur.

  • Mechanism: Electrophilic attack by oxygen species (ROS, peroxides, or atmospheric O2 over time) on the sulfur lone pair.

  • Stage 1 (Sulfoxide): Formation of the sulfoxide (S=O). This is often chiral (racemic mixture) and more polar than the parent.

  • Stage 2 (Sulfone): Further oxidation to the sulfone (SO2).[1]

  • Consequence: The sulfone is a highly reactive electrophile. If formed during storage, it can react with trace moisture or nucleophilic impurities, leading to ring opening or displacement products.

Hydrolytic Stability
  • Neutral/Basic pH: The molecule is remarkably stable. The S-Me group is a poor leaving group (pKa of MeSH is high).

  • Acidic pH: Strong acids can protonate the pyrimidine nitrogens (N1 or N3). While this generally does not break the ring, it can activate the C2-position for hydrolysis, slowly converting the -SMe to a -OH (uracil derivative) with the release of methanethiol (stench).

Photostability

Halogenated heterocycles are prone to photolytic dehalogenation. Exposure to UV light can cleave the C5-Cl bond via a radical mechanism, leading to the des-chloro impurity (4-methyl-2-(methylthio)pyrimidine).

Part 3: Visualization of Degradation & Workflow

Figure 1: Oxidative & Hydrolytic Degradation Cascade

This diagram illustrates the stepwise oxidation of the sulfide and the subsequent hydrolytic vulnerability of the oxidized species.

DegradationPathway Parent Parent Molecule (Sulfide) Sulfoxide Degradant A (Sulfoxide) Parent->Sulfoxide Oxidation (Air/Peroxides) DesChloro Photodegradant (Des-Chloro) Parent->DesChloro UV Light (hν) Sulfone Degradant B (Sulfone) *Highly Reactive* Sulfoxide->Sulfone Oxidation Hydrolyzed Hydrolysis Product (Uracil Derivative) Sulfone->Hydrolyzed Hydrolysis (H2O/OH-)

Caption: Stepwise degradation from stable sulfide to reactive sulfone, leading to hydrolysis.

Figure 2: Stability Testing Workflow (Standard Protocol)

A self-validating workflow for assessing batch quality before synthetic use.

StabilityWorkflow Start Batch Receipt / Storage Retrieval Visual Visual Inspection (Check for yellowing/stench) Start->Visual Dissolution Dissolve in MeCN:H2O (1:1) Visual->Dissolution HPLC HPLC-UV Analysis (C18, Gradient 5-95% MeCN) Dissolution->HPLC Decision Purity > 98%? HPLC->Decision Use Proceed to Synthesis Decision->Use Yes Purify Recrystallize (EtOH) or Column Chromatography Decision->Purify No (<98% or Sulfoxide present)

Caption: Decision tree for evaluating building block integrity prior to synthesis.

Part 4: Experimental Protocols & Data

Forced Degradation Study (Stress Testing)

To validate analytical methods, the following stress conditions are recommended (based on ICH Q1A guidelines).

Stress TypeConditionDurationExpected Degradant
Acid Hydrolysis 0.1 N HCl, 60°C24 Hours< 2% degradation (Robust)
Base Hydrolysis 0.1 N NaOH, 60°C24 Hours< 5% degradation (Moderate)
Oxidation 3% H2O2, RT1-4 Hours> 20% Sulfoxide/Sulfone (Critical)
Thermal 80°C (Solid state)7 DaysStable (unless impurities present)
Photolytic UV (Xe lamp)24 Hours2-5% Des-chloro analog
Recommended HPLC Method
  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.[2]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: 254 nm (aromatic core) and 220 nm (amide/sulfoxide detection).

  • Retention Logic:

    • Sulfoxide/Sulfone: Elutes earlier than parent (more polar).

    • Parent: Middle eluter.

    • Dimer/Disulfide (if thiol forms): Elutes later.

Part 5: Storage & Handling Recommendations

Based on the stability profile, the following lifecycle management protocols are mandatory for maintaining "Pharmaceutical Grade" integrity.

  • Temperature: Store at 2–8°C (Refrigerated). While stable at room temperature for short periods, cold storage retards the auto-oxidation of the sulfur.

  • Atmosphere: Store under Inert Gas (Argon/Nitrogen) . The container must be tightly sealed.[3][4][5][6] Oxygen is the primary enemy of the methylthio group.

  • Odor Control: The molecule may release trace methanethiol (rotten cabbage smell) upon degradation. Open containers inside a fume hood.

Synthetic Tip: If the batch has oxidized partially (contains sulfoxide), do not discard it if your next step is oxidation (e.g., making the sulfone for SNAr displacement). You can simply drive the oxidation to completion using m-CPBA or Oxone [1].

References

  • Organic Chemistry Portal. (2025). Sulfone synthesis by oxidation of sulfides.[7][8] Retrieved from [Link]

  • National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 23562708: 4-Chloro-5-methyl-2-(methylthio)pyrimidine.[9] Retrieved from [Link]

Sources

Protocols & Analytical Methods

No content available

This section has no published content on the current product page yet.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability &amp; Storage of Chloropyrimidines

Introduction: The Stability Paradox Chloropyrimidines (e.g., 2,4-dichloropyrimidine, 4,6-dichloropyrimidine) are linchpin intermediates in the synthesis of agrochemicals and pharmaceuticals. However, their electrophilic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Stability Paradox

Chloropyrimidines (e.g., 2,4-dichloropyrimidine, 4,6-dichloropyrimidine) are linchpin intermediates in the synthesis of agrochemicals and pharmaceuticals. However, their electrophilic nature—precisely what makes them valuable for


 reactions—renders them inherently unstable in the presence of moisture.

As a Senior Application Scientist, I often see "purity failure" attributed to bad synthesis when the culprit is actually improper storage . A chloropyrimidine sample can degrade from >98% to <90% purity in weeks if the "hydrolysis vector" (moisture + proton source) is not managed.

This guide moves beyond generic "store in a cool dry place" advice. It provides a mechanistic understanding of why degradation happens and a self-validating protocol to prevent it.

Module 1: The Mechanism of Degradation[1][2]

To prevent hydrolysis, you must understand the enemy. Chloropyrimidines undergo Nucleophilic Aromatic Substitution (


) , where water acts as the nucleophile.
The Hydrolysis Pathway

The pyrimidine ring is electron-deficient (π-deficient), making the carbon atoms attached to chlorine highly susceptible to nucleophilic attack.

  • Activation: The ring nitrogen is protonated (or hydrogen-bonded) by trace acid or water, increasing electrophilicity at the C-2 and C-4 positions.

  • Attack: Water attacks the C-Cl carbon.

  • Elimination: Chloride is expelled, and the tautomeric equilibrium shifts the product to the stable pyrimidone (lactam) form.

Critical Insight: The 2-position and 4-position have different reactivities. In acidic media, the 2-chloro isomer often hydrolyzes significantly faster than the 4- or 6-chloro isomers due to the proximity of the inductive nitrogen atoms [1, 2].

Visualizing the Pathway

Figure 1: Mechanistic pathway of 2,4-dichloropyrimidine hydrolysis leading to inactive pyrimidone species.

HydrolysisPathway DCP 2,4-Dichloropyrimidine (Active Reagent) Transition Meisenheimer-like Transition State DCP->Transition Nucleophilic Attack Product1 2-Chloro-4-hydroxypyrimidine (Degradation Impurity) Transition->Product1 Elimination of Cl⁻ Product2 4-Chloro-2-hydroxypyrimidine (Degradation Impurity) Transition->Product2 Regioselective path HCl + HCl (Autocatalytic) Product1->HCl Releases Acid H2O + H₂O

Module 2: Storage Protocols & Best Practices

Q1: Can I store chloropyrimidines in DMSO stock solutions?

Strictly No for long-term storage. While DMSO is an excellent solvent for biological screening, it is hygroscopic.

  • The Risk: DMSO absorbs moisture from the air.[1] Even "dry" DMSO can contain 100–500 ppm water. At room temperature, this water will slowly hydrolyze the chloropyrimidine. The byproduct, HCl, catalyzes further degradation (autocatalysis) [3].

  • The Solution: If you must use DMSO, use anhydrous DMSO (water <50 ppm), store under argon, and use single-use aliquots to avoid repeated freeze-thaw cycles which introduce condensation.

Q2: What is the "Gold Standard" for solid-state storage?

For maximum shelf-life (>1 year), follow this hierarchy:

ParameterRecommendationScientific Rationale
Temperature -20°C Arrhenius equation: lowering T reduces reaction rate of hydrolysis.
Atmosphere Argon/Nitrogen Displaces humid air. Argon is heavier than air and offers better blanketing.
Container Amber Glass + Septum Amber protects from UV (though less critical for simple chloropyrimidines); Septum prevents moisture ingress.
Desiccant P2O5 or Silica Gel Secondary line of defense in the secondary container (desiccator).
Q3: How do I handle the compound when taking it out of the freezer?

The "Warm-Up" Rule: Never open a cold bottle of hygroscopic chemical in a humid lab.

  • Remove the bottle from the freezer.

  • Place it in a desiccator or on the bench.

  • Wait 30–60 minutes until it reaches room temperature.

  • Why? Opening a cold bottle causes immediate condensation of atmospheric moisture onto the solid, initiating surface hydrolysis.

Module 3: Troubleshooting & Diagnostics

Q4: How do I know if my chloropyrimidine has degraded?

Degradation is often invisible to the naked eye until it is severe. Use these diagnostic checks:

SymptomProbable CauseConfirmation Test
Acrid Smell Release of HCl gas due to hydrolysis.Test headspace with damp pH paper (turns red).
Insolubility Formation of Pyrimidones (Hydroxypyrimidines).Pyrimidones are often much less soluble in organic solvents (DCM, EtOAc) than the parent chloride due to H-bonding networks.
New LCMS Peaks Hydrolysis products.Look for M-18 (loss of Cl, gain of OH) or M+16 shifts depending on ionization. Note: Pyrimidones tautomerize; you may see broad peaks.
Lower Yields Active reagent consumed.[2]Quantitative NMR (qNMR) using an internal standard (e.g., maleic acid) is the only way to measure absolute purity accurately.
Workflow: The Storage Decision Tree

Figure 2: Decision logic for handling and storing chloropyrimidine libraries.

StorageLogic Start Incoming Chloropyrimidine Sample Form Physical Form? Start->Form Solid Solid Powder Form->Solid Solution Solution (Stock) Form->Solution ActionSolid 1. Flush with Argon 2. Seal with Parafilm/Tape 3. Store at -20°C Solid->ActionSolid SolventCheck Solvent Type? Solution->SolventCheck DMSO DMSO/DMF SolventCheck->DMSO Anhydrous Anhydrous DCM/THF SolventCheck->Anhydrous DMSOWarning HIGH RISK: Hygroscopic Use within 24-48h or store at -80°C DMSO->DMSOWarning GoodStorage Store at -20°C over Molecular Sieves Anhydrous->GoodStorage

Module 4: Emergency Recovery

Q5: My sample is wet/degraded. Can I purify it?

Maybe.

  • If <10% degradation: You can often recrystallize. Chloropyrimidines are soluble in non-polar solvents (Hexane, Et2O), whereas the hydrolysis product (pyrimidone) is polar and often insoluble in these.

    • Protocol: Dissolve in minimal DCM/Hexane. Filter off the insoluble solid (likely the pyrimidone). Evaporate the filtrate.

  • If >20% degradation: It is usually more cost-effective to repurchase. The HCl generated can cause polymerization or other side reactions that make purification difficult [4].

References

  • Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid . Organic Process Research & Development. [Link]

  • Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines . National Institutes of Health (PubMed). [Link]

  • Stability of screening compounds in wet DMSO . PubMed. [Link]

Sources

Optimization

Technical Support Center: Handling 5-Chloro-4-methyl-2-(methylthio)pyrimidine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 5-Chloro-4-methyl-2-(methylthio)pyrimidine. The primary focus is to address the compound's signi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 5-Chloro-4-methyl-2-(methylthio)pyrimidine. The primary focus is to address the compound's significant moisture sensitivity, offering practical solutions and preventative measures to ensure experimental success and reagent integrity.

Section 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common queries regarding the handling and stability of 5-Chloro-4-methyl-2-(methylthio)pyrimidine.

Q1: Why is 5-Chloro-4-methyl-2-(methylthio)pyrimidine so sensitive to moisture?

A: The pyrimidine ring is an electron-deficient (π-deficient) heterocyclic system.[1] This electronic characteristic makes the carbon atoms attached to electronegative groups, such as the chlorine atom at the C5 position, susceptible to nucleophilic attack. Water is a nucleophile that can attack this position, leading to a hydrolysis reaction that replaces the chloro group with a hydroxyl group.

Q2: What is the primary degradation product when the compound is exposed to moisture?

A: The primary degradation product is 4-methyl-5-hydroxy-2-(methylthio)pyrimidine. This occurs via a nucleophilic aromatic substitution reaction where the chloride is displaced by a hydroxide ion from water. This impurity will have a different molecular weight and reactivity profile, which can significantly impact subsequent synthetic steps.

Q3: What are the immediate signs of compound degradation due to moisture exposure?

A: Initial indicators of degradation can include:

  • Physical Changes: A change in the appearance of the solid, such as clumping, discoloration, or the development of a sticky or oily consistency. The pure compound is typically a powder.

  • Analytical Discrepancies: The appearance of new spots on Thin Layer Chromatography (TLC), unexpected peaks in LC-MS or NMR analysis, or a noticeable decrease in the purity percentage.

  • Reduced Reactivity: Failure of reactions or significantly lower yields where the compound is used as a starting material.

Q4: How should I store a new bottle of 5-Chloro-4-methyl-2-(methylthio)pyrimidine upon receipt?

A: Upon receipt, the container should be inspected for damage. It must be stored in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon.[2] For long-term stability, refrigeration in a desiccated environment is strongly recommended.[2] Never store it in a standard laboratory freezer or refrigerator where moisture from condensation cycles is common.

Section 2: Troubleshooting Guide

This guide addresses specific problems that may arise during experimentation, linking them to potential causes related to moisture sensitivity and providing actionable solutions.

ProblemPotential Cause(s)Recommended Solution(s)
Inconsistent or Failed Reaction Degradation of Starting Material: The reagent may have been compromised by exposure to atmospheric moisture, leading to a lower concentration of the active compound.1. Verify Reagent Quality: Before starting your experiment, run a quality control check (e.g., ¹H NMR or LC-MS) on a small aliquot of the starting material to confirm its identity and purity. 2. Implement Anhydrous Techniques: Ensure all solvents are rigorously dried, glassware is oven- or flame-dried, and the reaction is conducted under a positive pressure of an inert gas (Nitrogen or Argon).
Appearance of Unexpected Byproducts Hydrolysis During Reaction: Trace amounts of water in the reaction mixture are reacting with the starting material to form the hydroxylated byproduct.1. Identify the Impurity: The primary byproduct, 4-methyl-5-hydroxy-2-(methylthio)pyrimidine, will have an M+1 peak in mass spectrometry that is approximately 18 Da lower than the starting material (loss of Cl, gain of OH). 2. Refine Reaction Setup: Use a solvent purification system or freshly opened bottles of anhydrous solvents. If adding other reagents as solutions, ensure they are also anhydrous.
Compound Appears Clumped or Discolored Improper Storage: The bulk reagent has been exposed to ambient air and has absorbed moisture.1. Do Not Use: Once the physical appearance has changed, the reagent is likely compromised. Attempting to "dry" the material is not recommended as the hydrolysis is irreversible. 2. Procure New Reagent: Discard the compromised stock according to your institution's safety protocols. When the new lot arrives, immediately implement the stringent storage protocols outlined in this guide.[2]

Section 3: Detailed Experimental Protocols

Adherence to strict protocols is critical for success. The following step-by-step guides provide field-proven methodologies for handling this sensitive reagent.

Protocol 1: Initial Receipt and Long-Term Storage
  • Inspect: Upon delivery, visually inspect the container seal for any breaches.

  • Inert Overlay: If possible, carefully flush the headspace of the manufacturer's bottle with a gentle stream of dry nitrogen or argon before re-sealing. Parafilm® can be wrapped around the cap for an additional barrier.

  • Primary Storage: Place the sealed container inside a larger, sealable secondary container (e.g., a desiccator cabinet or a sealable bag).

  • Desiccation: Add a suitable desiccant, such as silica gel or Drierite™, to the secondary container. Ensure the desiccant is active (e.g., blue for silica gel).

  • Refrigerate: Store the entire setup in a refrigerator designated for chemical storage. Note: Avoid frost-free freezers, as their temperature cycling can introduce moisture.

Protocol 2: Weighing and Aliquoting Under Inert Atmosphere

This protocol is essential for preparing the reagent for a reaction without compromising the bulk supply.

  • Prepare Glovebox: Ensure the glovebox antechamber and main chamber are purged with an inert gas (N₂, Ar) and that the atmosphere is dry (typically <10 ppm H₂O).

  • Gather Materials: Place the stock bottle of 5-Chloro-4-methyl-2-(methylthio)pyrimidine, spatulas, weighing paper or a tared vial, and any necessary tools into the antechamber.

  • Equilibrate: Allow the stock bottle to equilibrate to the ambient temperature inside the glovebox for 15-20 minutes before opening to prevent condensation.

  • Transfer: Cycle the materials from the antechamber into the main chamber.

  • Aliquot: Open the stock bottle and quickly transfer the desired amount of the compound into the tared vial.

  • Seal Stock: Immediately and tightly seal the main stock bottle. Wrap the cap with Parafilm® as an extra precaution.

  • Seal Aliquot: Seal the vial containing the weighed aliquot.

  • Remove from Glovebox: Transfer the sealed aliquot and the sealed stock bottle out of the glovebox through the antechamber. The stock bottle should be returned to its proper storage conditions. The aliquot is now ready for use in your reaction.

Section 4: Visualization of Key Workflow

The following diagram illustrates the logical flow for safely handling and weighing the moisture-sensitive compound.

G cluster_prep Preparation cluster_glovebox Inside Inert Atmosphere Glovebox cluster_post Post-Handling Start Start: Need to Weigh Compound PrepGlovebox Purge Glovebox with Inert Gas Start->PrepGlovebox GatherTools Gather Stock Bottle, Vials, Spatulas PrepGlovebox->GatherTools TransferIn Transfer Materials into Glovebox via Antechamber GatherTools->TransferIn Equilibrate Allow Stock Bottle to Equilibrate to Room Temp TransferIn->Equilibrate Weigh Open Stock & Weigh Required Amount into Tared Vial Equilibrate->Weigh SealStock Tightly Seal Stock Bottle IMMEDIATELY Weigh->SealStock SealAliquot Seal Vial with Weighed Aliquot Weigh->SealAliquot TransferOut Transfer Sealed Containers Out of Glovebox SealStock->TransferOut SealAliquot->TransferOut StoreStock Return Stock Bottle to Refrigerated, Desiccated Storage TransferOut->StoreStock UseAliquot Proceed to Reaction with Sealed Aliquot TransferOut->UseAliquot End End UseAliquot->End

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization Guide: 1H NMR Profiling of 5-Chloro-4-methyl-2-(methylthio)pyrimidine

Executive Summary 5-Chloro-4-methyl-2-(methylthio)pyrimidine (CAS: 38275-42-2) is a critical electrophilic scaffold in the synthesis of kinase inhibitors and non-nucleoside reverse transcriptase inhibitors. Its structura...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-Chloro-4-methyl-2-(methylthio)pyrimidine (CAS: 38275-42-2) is a critical electrophilic scaffold in the synthesis of kinase inhibitors and non-nucleoside reverse transcriptase inhibitors. Its structural integrity is defined by a specific substitution pattern on the pyrimidine ring: a chlorine atom at C5, a methyl group at C4, and a thiomethyl group at C2.

This guide moves beyond basic spectral listing to provide a comparative analytical framework . We analyze the molecule's behavior in different solvents (CDCl₃ vs. DMSO-d₆) and establish a self-validating protocol to distinguish the target product from its most common process impurities, specifically the non-chlorinated precursor and regioisomers.

Structural Elucidation & Theoretical Assignment

Before analyzing the spectrum, we must define the magnetic environment of the three distinct proton sets. The molecule possesses no axis of symmetry, resulting in three unique signals.

The Molecule

Formula: C₆H₇ClN₂S Molecular Weight: 174.65 g/mol

Proton IDPositionElectronic EnvironmentMultiplicity (Predicted)Chemical Shift (Expected)
H-A C6-HAromatic, adjacent to Nitrogen (deshielding) and Chlorine (inductive effect).Singlet (s) 8.30 – 8.60 ppm
H-B S-CH₃Methyl attached to Sulfur. Slightly more deshielded than C-Me.Singlet (s) 2.50 – 2.60 ppm
H-C C4-CH₃Methyl attached to Aromatic Ring.Singlet (s) 2.40 – 2.50 ppm

Critical Mechanistic Insight: The presence of the Chlorine atom at position C5 is the "silent" operator in this spectrum. By substituting the proton at C5, the Chlorine eliminates the vicinal coupling that would otherwise exist between H5 and H6. Therefore, H6 appearing as a sharp singlet is the primary confirmation of successful chlorination.

Comparative Analysis: Solvent Selection & Performance

The choice of solvent fundamentally alters the spectral resolution and the visibility of potential contaminants (water, reaction solvents).

Comparison 1: CDCl₃ (Chloroform-d) vs. DMSO-d₆
FeatureOption A: CDCl₃ (Recommended for Routine QC)Option B: DMSO-d₆ (Recommended for Polar Impurities)
Solubility Excellent. The lipophilic Cl and S-Me groups ensure rapid dissolution.Good, but unnecessary unless the sample contains polar salts.
H6 Signal Position ~8.35 ppm . Sharp singlet.~8.50 - 8.60 ppm .[1] Shifted downfield due to H-bonding interactions with the solvent.
Water Peak 1.56 ppm . Well-separated from all product peaks.3.33 ppm . Can broaden and obscure satellites or small impurity peaks.
Exchangeable Protons Not visible (unless impurities present).Visible. Crucial if detecting unreacted 4-hydroxy tautomers (broad singlet >10 ppm).
Verdict Primary Choice. Provides the cleanest baseline for integration.Secondary Choice. Use only if checking for polar salts or amide-type precursors.
Comparison 2: Impurity Profiling (Target vs. Precursor)

The most common synthetic route involves chlorination of 4-methyl-2-(methylthio)pyrimidine. Incomplete reaction results in the "5-H" impurity.

  • Target (5-Cl): H6 is a Singlet .

  • Impurity (5-H): H6 is a Doublet (

    
     Hz) due to coupling with H5. H5 appears as a doublet at ~6.8 ppm.
    

Experimental Protocol: Self-Validating Workflow

This protocol is designed to minimize "shimming" artifacts that can mimic peak splitting.

Step 1: Sample Preparation[2]
  • Mass: Weigh 10–15 mg of the solid. (Overloading causes line broadening; underloading reduces S/N ratio).

  • Solvent: Add 600 µL of high-purity CDCl₃ (99.8% D) containing 0.03% TMS (Tetramethylsilane).

    • Why TMS? The pyrimidine ring currents can shift residual CHCl₃, making the solvent peak an unreliable reference.

  • Filtration: If the solution is cloudy (indicating inorganic salts from the chlorination quench), filter through a cotton plug into the NMR tube. Suspended solids degrade magnetic field homogeneity.

Step 2: Acquisition Parameters (400 MHz Instrument)
  • Pulse Angle: 30° (Ensures rapid relaxation).

  • Relaxation Delay (D1): 2.0 seconds. (Crucial for accurate integration of the isolated H6 proton vs methyls).

  • Scans (NS): 16 (Sufficient for >10 mg sample).

  • Spectral Width: -2 to 14 ppm.

Step 3: Processing & Validation
  • Phasing: Apply automatic phasing, then manual correction to ensure a flat baseline around the methyl regions.

  • Referencing: Set TMS to 0.00 ppm.

  • Integration Logic:

    • Set the C-Me (approx 2.45 ppm) to an integral of 3.00 .

    • Validation: The S-Me should integrate to ~3.00 (±0.1) and the H6 to ~1.00 (±0.05).

Visualization of Analytical Logic

Diagram 1: Structural Confirmation Decision Tree

This logic gate ensures that the spectrum confirms the exact structure and not an isomer.

NMR_Logic_Tree Start Acquire 1H NMR Spectrum (CDCl3) Check_H6 Analyze Aromatic Region (8.0 - 9.0 ppm) Start->Check_H6 Singlet Signal is a Sharp Singlet? Check_H6->Singlet Yes Doublet Signal is a Doublet (J ~5Hz)? Check_H6->Doublet Yes Check_Me Analyze Methyl Region (2.3 - 2.7 ppm) Singlet->Check_Me Impurity_Alert IMPURITY DETECTED: Starting Material (5-H) Doublet->Impurity_Alert Coupling with H5 Two_Singlets Two Distinct Singlets? (Integration 3:3) Check_Me->Two_Singlets Pass CONFIRMED IDENTITY: 5-Chloro-4-methyl-2-(methylthio)pyrimidine Two_Singlets->Pass Yes Fail_Regio POSSIBLE REGIOISOMER or Hydrolysis Product Two_Singlets->Fail_Regio No (Complex splitting/Broad)

Caption: Decision tree for distinguishing the 5-Chloro target from the non-chlorinated precursor based on H6 multiplicity.

Diagram 2: Chemical Shift Map (CDCl3)

A visual representation of the expected shifts relative to the TMS reference.

Shift_Map cluster_aliphatic Aliphatic Region (Shielded) cluster_aromatic Aromatic Region (Deshielded) TMS TMS Ref 0.00 ppm C_Me C4-Methyl ~2.45 ppm (s) TMS->C_Me S_Me S-Methyl ~2.55 ppm (s) C_Me->S_Me H6 H6 Pyrimidine ~8.35 ppm (s) S_Me->H6 Large Gap (No peaks expected)

Caption: Expected chemical shift topology in CDCl3. Note the proximity of the two methyl signals.

Data Summary Table

The following data represents the standard acceptable range for a high-purity sample (>98%).

AssignmentShift (δ ppm)MultiplicityIntegrationCoupling (

)
Notes
TMS 0.00sRef-Internal Standard
C4-CH₃ 2.42 – 2.48s3H-Sharp singlet.
S-CH₃ 2.52 – 2.58s3H-Often slightly broader than C-Me due to S-relaxation.
H6 8.30 – 8.45s1H-Diagnostic Peak. Must be singlet.
Impurity (CHCl₃)7.26s--Residual Solvent
Impurity (H₂O)1.56s (br)--Variable position based on concentration.

Troubleshooting Common Anomalies

  • H6 appears as a broad lump:

    • Cause: Paramagnetic impurities (metal filings from spatulas) or poor shimming.

    • Fix: Filter the sample and re-shim.[2]

  • Methyl peaks overlap:

    • Cause: High concentration or low field strength (<300 MHz).

    • Fix: Dilute the sample. In CDCl₃, dilution often improves separation between the S-Me and C-Me peaks.

  • Extra peak at ~2.1 ppm:

    • Cause: Acetone contamination (common cleaning solvent).

    • Action: Dry sample under high vacuum; acetone interferes with accurate methyl integration.

References

  • Abraham, R. J., et al. (2006).[3] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry.

  • Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents." Organometallics.

  • National Institute of Standards and Technology (NIST). "Pyrimidine, 4-methyl- Spectral Data."[4] NIST Chemistry WebBook.[4]

  • Sigma-Aldrich. "5-Chloro-2-(methylthio)pyrimidine Product Specification."

Sources

Comparative

Mass spectrometry fragmentation pattern of 5-Chloro-4-methyl-2-(methylthio)pyrimidine

This guide provides a comprehensive analysis of the mass spectrometry fragmentation of 5-Chloro-4-methyl-2-(methylthio)pyrimidine , a critical scaffold in pharmaceutical synthesis. It specifically addresses the challenge...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive analysis of the mass spectrometry fragmentation of 5-Chloro-4-methyl-2-(methylthio)pyrimidine , a critical scaffold in pharmaceutical synthesis. It specifically addresses the challenge of differentiating this compound from its regioisomer, 4-Chloro-5-methyl-2-(methylthio)pyrimidine , a common impurity or alternative synthesis product.

Executive Summary

In drug development, the pyrimidine ring is a privileged structure. The specific substitution pattern—chlorine at C5, methyl at C4, and a methylthio group at C2—dictates its reactivity and biological profile. However, synthetic routes often yield regioisomeric mixtures. This guide compares the fragmentation behavior of the target 5-Chloro-4-methyl isomer against its primary alternative, the 4-Chloro-5-methyl isomer, using Electron Ionization (EI) and Electrospray Ionization (ESI) data to provide a definitive identification protocol.

Experimental Protocol: Self-Validating System

To ensure reproducible fragmentation data, the following standardized protocol is recommended. This system includes built-in checks (the "Self-Validating" pillar) to confirm instrument performance before analyzing the target compound.

Methodology: LC-MS/MS (ESI) & GC-MS (EI)
ParameterGC-MS (Structural Fingerprinting)LC-MS/MS (Trace Analysis/Soft Ionization)
Column DB-5ms or equivalent (30m x 0.25mm, 0.25µm)C18 Reverse Phase (2.1 x 100mm, 1.7µm)
Carrier/Flow Helium, 1.0 mL/min (constant flow)0.4 mL/min (Gradient: Water/Acetonitrile + 0.1% Formic Acid)
Ionization Electron Impact (EI) at 70 eVElectrospray (ESI+) at 3.5 kV
Source Temp 230°C350°C (Gas Temp)
Validation Step PFTBA Tuning: Verify m/z 69, 219, 502 ratios.Reserpine Test: Verify m/z 609.28 intensity >1e6.
Target Ion Monitor m/z 174 (M) and 176 (M+2).Monitor [M+H]+ 175.01 and 177.01 .

Critical Checkpoint: The presence of a 3:1 intensity ratio for the M and M+2 peaks (due to


Cl and 

Cl isotopes) is the primary validation that the chlorine atom is intact on the parent ion.
Deep Dive: Fragmentation Mechanics

The fragmentation of 5-Chloro-4-methyl-2-(methylthio)pyrimidine (MW: 174.63) is driven by three competing mechanisms:

  • Sulfur-Directed Cleavage: The methylthio group at C2 is a primary charge localization site.

  • Halogen Loss: The C5-Cl bond is relatively labile under high-energy (EI) conditions.

  • Retro-Diels-Alder (RDA) Ring Opening: The specific location of the methyl group (C4 vs. C5) significantly alters the ring cleavage products.

Primary Fragmentation Pathway (EI)
  • Molecular Ion (M

    
    ): m/z 174  (Base peak or high intensity).
    
  • Loss of Methyl Radical (

    
    CH
    
    
    
    ):
    • From S-Me: Yields m/z 159 .

    • Note: Loss of the ring methyl (C4-Me) is less favorable than the S-methyl loss.

  • Loss of Chlorine Radical (

    
    Cl): 
    
    • Yields m/z 139 (M - 35). This ion will not show the characteristic chlorine isotope pattern.

  • Loss of Thiomethyl Radical (

    
    SMe): 
    
    • Yields m/z 127 (M - 47). This fragment retains the pyrimidine ring and the C4-methyl group but loses the sulfur substituent.

Differentiation Strategy: The Regioisomer Challenge

The most critical analytical task is distinguishing the target 5-Chloro-4-methyl isomer from the 4-Chloro-5-methyl isomer.

  • Target (5-Cl, 4-Me): The methyl group is at C4 (adjacent to Nitrogen). RDA cleavage often involves the loss of Acetonitrile (CH

    
    CN, 41 Da) .
    
  • Alternative (4-Cl, 5-Me): The methyl group is at C5 (between C4 and C6). RDA cleavage typically involves the loss of HCN (27 Da) or Cl-CN .

Comparative Analysis: Target vs. Alternative

The following table contrasts the expected performance (fragmentation signature) of the target compound against its regioisomer.

Table 1: Comparative Fragmentation Fingerprint (EI Source)

FeatureTarget: 5-Chloro-4-methyl- Alternative: 4-Chloro-5-methyl- Mechanistic Cause
Parent Ion m/z 174 / 176 (3:1)m/z 174 / 176 (3:1)Identical molecular formula (Isomers).
Primary Loss m/z 127 (Loss of SMe)m/z 127 (Loss of SMe)C2-SMe bond is identical in both.
Ring Cleavage Loss of CH

CN
(41 Da)
Loss of HCN (27 Da)C4-Me allows acetonitrile loss; C5-Me blocks it.
Diagnostic Ion m/z 133 (M - 41)m/z 147 (M - 27)Retro-Diels-Alder fragmentation specificity.
Cl Loss m/z 139 (Moderate)m/z 139 (High)C4-Cl bond (Alternative) is often weaker than C5-Cl.
Visualization: Pathways & Workflows
Figure 1: Fragmentation Mechanism (DOT Diagram)

This diagram illustrates the divergent pathways for the target isomer, highlighting the diagnostic RDA cleavage.

FragmentationPathway cluster_legend Key M Molecular Ion (M+) m/z 174 (100%) M_SMe [M - SMe]+ m/z 127 M->M_SMe - •SCH3 (47 Da) M_Cl [M - Cl]+ m/z 139 M->M_Cl - •Cl (35 Da) RDA_Target RDA Cleavage (Loss of CH3CN) M->RDA_Target Ring Opening Frag_Diagnostic Diagnostic Ion m/z 133 RDA_Target->Frag_Diagnostic Target Specific key1 Blue: Parent Ion key2 Red: Common Fragment key3 Green: Diagnostic for 5-Cl-4-Me

Caption: Figure 1. Proposed EI fragmentation pathway for 5-Chloro-4-methyl-2-(methylthio)pyrimidine showing the diagnostic loss of acetonitrile.

Figure 2: Isomer Differentiation Decision Tree

Use this workflow to confirm the identity of your synthesized or purchased material.

DecisionTree Start Unknown Sample (MW 174) Check_Cl Check Isotope Pattern (174/176 ratio) Start->Check_Cl Check_SMe Check Loss of 47 (m/z 127 present?) Check_Cl->Check_SMe Ratio ~3:1 (Yes) Check_RDA Check RDA Loss (Acetonitrile vs HCN) Check_SMe->Check_RDA m/z 127 Present Result_Target Confirmed: 5-Chloro-4-methyl Check_RDA->Result_Target Loss of 41 Da (m/z 133) Result_Alt Identified: 4-Chloro-5-methyl Check_RDA->Result_Alt Loss of 27 Da (m/z 147)

Caption: Figure 2. Decision tree for distinguishing the target 5-Chloro-4-methyl isomer from its 4-Chloro-5-methyl regioisomer.

References
  • NIST Mass Spectrometry Data Center. (2023). Fragmentation of Pyrimidine Derivatives. NIST Chemistry WebBook, SRD 69.[1] [Link][1]

  • Salem, M. A. I., et al. (2014). "Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones." International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

  • Wang, Y., et al. (2002).[2] "ESI-MS/MS for the differentiation of diastereomeric pyrimidine glycols." Analytical Chemistry, 74(17), 4505-4512.[2] [Link]

Sources

Validation

Reference Standards for 5-Chloro-4-methyl-2-(methylthio)pyrimidine Purity Analysis

This guide provides a technical workflow for establishing and utilizing reference standards for 5-Chloro-4-methyl-2-(methylthio)pyrimidine (CAS 63331-71-5), a critical intermediate in the synthesis of kinase inhibitors a...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical workflow for establishing and utilizing reference standards for 5-Chloro-4-methyl-2-(methylthio)pyrimidine (CAS 63331-71-5), a critical intermediate in the synthesis of kinase inhibitors and agrochemicals.

Since pharmacopeial (USP/EP) standards are rarely available for early-stage intermediates, this guide focuses on the self-validation of "Primary Reference Standards" using quantitative Nuclear Magnetic Resonance (qNMR) versus the traditional Mass Balance approach.

Executive Summary: The "Standard" Dilemma

For researchers working with 5-Chloro-4-methyl-2-(methylthio)pyrimidine, a certified reference material (CRM) with ISO 17034 accreditation is often unavailable. Relying on commercial "reagent grade" materials (typically 95–97% purity) for quantitative analysis introduces significant error into potency calculations and reaction stoichiometry.

This guide compares the two industry-accepted pathways to generate a Qualified Reference Standard :

  • The Mass Balance Method (HPLC + TGA + KF): The traditional, subtractive approach.

  • The qNMR Method (Absolute Quantification): The modern, direct approach.

Comparison Matrix: Qualification Methods
FeatureMethod A: Mass Balance Method B: qNMR (Recommended)
Principle

Direct molar ratio vs. Internal Standard
Traceability Low (Dependent on detector response factors)High (Traceable to NIST via Internal Std)
Speed Slow (Requires HPLC, KF, TGA, ROI)Fast (< 1 Hour)
Sample Required High (>100 mg for all tests)Low (< 20 mg)
Accuracy Risk of overestimation (if impurities are invisible to UV)High (Independent of UV chromophores)
Suitability Routine QC testingPrimary Standard Qualification

Technical Deep Dive: Qualification Protocols

Pathway 1: The Mass Balance Approach (Traditional)

This method assumes that everything not detected as an impurity is the target compound. It requires four distinct datasets.

Equation:



  • Step 1: Chromatographic Purity (HPLC-UV): Detects organic impurities.

  • Step 2: Thermogravimetric Analysis (TGA): Measures residual solvents (Volatiles).

  • Step 3: Karl Fischer Titration (KF): Measures water content.

  • Step 4: Residue on Ignition (ROI): Measures inorganic salts/catalysts.

Critical Weakness: If 5-Chloro-4-methyl-2-(methylthio)pyrimidine contains an impurity with low UV absorbance (e.g., an aliphatic side-product), HPLC will miss it, leading to a falsely high purity assignment.

Pathway 2: Quantitative NMR (qNMR) (The Gold Standard)

qNMR provides an absolute purity value by comparing the integration of the analyte's protons to those of a certified internal standard (IS).[1] This method is independent of UV extinction coefficients.

Experimental Protocol for CAS 63331-71-5:

  • Internal Standard Selection:

    • Recommended: Maleic Acid (TraceCERT® or equivalent).

    • Reason: Non-hygroscopic, distinct singlet at ~6.3 ppm (does not overlap with pyrimidine signals).

  • Solvent: DMSO-d₆ (Provides excellent solubility for pyrimidines).

  • Sample Preparation:

    • Weigh ~10 mg of Analyte (precision ±0.01 mg).

    • Weigh ~5 mg of Maleic Acid IS (precision ±0.01 mg).

    • Dissolve completely in 0.6 mL DMSO-d₆.

  • Acquisition Parameters:

    • Pulse angle: 90°.

    • Relaxation delay (D1): > 60 seconds (Critical for full relaxation).

    • Scans: 16–32.

  • Calculation:

    
    
    Where 
    
    
    
    = Integral,
    
    
    = Number of protons,
    
    
    = Molar mass,
    
    
    = weighed mass,
    
    
    = Purity.[2]

Routine Analysis: Validated HPLC Method

Once the standard is qualified (preferably via qNMR), use this HPLC method for routine batch testing.

Methodology:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (Pyrimidine

    
     transition).
    
  • Temperature: 30°C.

Representative Performance Data (Simulated):

ParameterPerformance Metric
Retention Time ~7.2 min
Linearity (R²) > 0.999 (Range: 0.05 – 1.0 mg/mL)
LOD / LOQ 0.02% / 0.05%
Tailing Factor 1.1 (Symmetrical peak)
Major Impurity Hydrolysis product (5-Chloro-4-methyl-2-hydroxypyrimidine) at RRT 0.45

Visualization: Qualification Workflow

The following diagram illustrates the decision logic for establishing a working standard from raw material.

ReferenceStandardWorkflow RawMaterial Raw Material (CAS 63331-71-5) InitialCheck Initial ID Check (1H-NMR / LC-MS) RawMaterial->InitialCheck Decision Is Purity > 98%? InitialCheck->Decision Purification Recrystallization (EtOH/Water) Decision->Purification No qNMR Primary Qualification (qNMR with Maleic Acid) Decision->qNMR Yes (Recommended) MassBalance Secondary Qualification (HPLC + TGA + KF) Decision->MassBalance Alternative Purification->InitialCheck Assignment Assign Purity Value (e.g., 99.4%) qNMR->Assignment MassBalance->Assignment WorkingStd Release as Working Standard Assignment->WorkingStd

Figure 1: Decision tree for converting raw chemical material into a qualified reference standard.

Stability & Handling

  • Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The methylthio group is susceptible to oxidation to sulfoxide (

    
    ) or sulfone (
    
    
    
    ) upon prolonged exposure to air.
  • Common Degradants:

    • Hydrolysis: Conversion of the C-Cl or C-SMe group to -OH under acidic/basic conditions.

    • Oxidation: Formation of 5-Chloro-4-methyl-2-(methylsulfinyl)pyrimidine.

References

  • International Conference on Harmonisation (ICH). (2006). Q3A(R2): Impurities in New Drug Substances.Link

  • Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 55(6), 2778–2786. Link

  • United States Pharmacopeia (USP). (2023). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy.Link

  • Bharti, S. K., et al. (2012). "Quantitative 1H NMR spectroscopy." TrAC Trends in Analytical Chemistry, 35, 5-26. Link

  • ChemicalBook. (2024). Product Entry: 5-Chloro-4-methyl-2-(methylthio)pyrimidine (CAS 63331-71-5).Link

Sources

Safety & Regulatory Compliance

Safety

A Senior Scientist's Guide to Personal Protective Equipment for Handling 5-Chloro-4-methyl-2-(methylthio)pyrimidine

As researchers and drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. 5-Chloro-4-methyl-2-(methylthio)pyrimidine is a heterocyclic building block crucial in...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our work with novel chemical entities demands a foundational commitment to safety. 5-Chloro-4-methyl-2-(methylthio)pyrimidine is a heterocyclic building block crucial in the synthesis of various pharmaceutical compounds. However, its utility is matched by significant health hazards that necessitate a rigorous and well-understood safety protocol. This guide provides essential, field-proven guidance on the selection and use of Personal Protective Equipment (PPE), moving beyond a simple checklist to explain the causality behind each safety measure.

Hazard Assessment: Understanding the "Why" Behind the Precautions

5-Chloro-4-methyl-2-(methylthio)pyrimidine is classified as a hazardous substance. The primary risks associated with this compound are significant irritation and potential harm upon contact with skin, eyes, and the respiratory tract. According to aggregated GHS information, it is known to cause skin and serious eye irritation, and may also cause respiratory irritation[1]. Some data suggests it may be harmful if swallowed, in contact with skin, or if inhaled[1].

Furthermore, structurally similar compounds, such as 4-Chloro-2-(methylthio)pyrimidine, are classified as causing severe skin burns and eye damage, which falls into a higher hazard category[2][3]. This structural analogy compels us to adopt a conservative safety posture, treating 5-Chloro-4-methyl-2-(methylthio)pyrimidine with the caution required for a potentially corrosive substance.

Hazard StatementGHS Classification CodeSource(s)
Causes skin irritationH315[1]
Causes serious eye irritationH319[1][4]
May cause respiratory irritationH335[1]
Harmful if swallowedH302[1]
Harmful in contact with skinH312[1]
Harmful if inhaledH332[1]

The Core Defense: A Multi-Layered PPE Strategy

The selection of PPE is not a one-size-fits-all approach; it is dictated by the task at hand. The following table outlines the minimum required PPE for handling this compound, with escalations for higher-risk procedures.

Protection LevelEye/Face ProtectionSkin & Body ProtectionRespiratory ProtectionApplicable Scenarios
Standard Handling Tightly-fitting safety goggles (conforming to EN166 or NIOSH standards)[5].Chemical-resistant gloves (Nitrile or Neoprene), inspected before use. Flame-resistant lab coat, fully buttoned[6][7][8].Work must be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors[7][9][10].Weighing small quantities, preparing solutions, and conducting reactions at a laboratory scale within a chemical fume hood.
Elevated Risk Safety goggles and a full-face shield[9].Double-gloving (e.g., nitrile inner, neoprene outer). Chemical-resistant apron over a lab coat.A NIOSH-approved respirator with appropriate cartridges may be required if engineering controls fail or are not available[7].Handling larger quantities (>50g), potential for splashing, or during non-routine operations where fume hood integrity may be compromised.
Spill / Emergency Full-face respirator with appropriate cartridges.Chemical-resistant, disposable coveralls (e.g., Tychem®) over normal work clothes. Chemical-resistant boots[11][12].A full-face, air-purifying respirator (APR) or a self-contained breathing apparatus (SCBA) for major spills[11][13].Responding to a spill outside of a containment area or a significant release of the substance.

Operational Plan: Step-by-Step Protocols

Adherence to a systematic workflow is critical for ensuring safety and experimental integrity.

Standard Handling Protocol
  • Preparation: Before handling, ensure an emergency eyewash station and safety shower are readily accessible and unobstructed[4][7][9]. Designate and prepare a work area within a certified chemical fume hood.

  • PPE Donning: Don PPE in the correct sequence (see workflow diagram below). This typically involves putting on the lab coat first, followed by eye protection, and finally gloves.

  • Manipulation: Conduct all manipulations, including weighing and transfers, within the fume hood to minimize exposure[10]. If weighing a powder, use care to avoid creating airborne dust[4][14].

  • Post-Handling: After handling, decontaminate any surfaces. Remove gloves using a technique that avoids touching the outer surface with bare skin.

  • Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory[4][8].

Spill Management Protocol
  • Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area.

  • Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood[9]. If the spill is large or outside a hood, restrict access to the lab.

  • Don PPE: Don the appropriate level of PPE for spill cleanup, including respiratory protection if necessary.

  • Contain & Clean: For solid spills, carefully sweep or scoop the material into a designated waste container, avoiding dust generation[4][14]. For liquid spills, use an inert absorbent material.

  • Decontaminate: Wash the spill area with a suitable cleaning agent (e.g., soap and water), and collect the cleaning materials as hazardous waste[9].

  • Dispose: All contaminated materials, including PPE, must be placed in a sealed, labeled hazardous waste container[9].

Waste Disposal Plan
  • Collection: Collect all waste containing 5-Chloro-4-methyl-2-(methylthio)pyrimidine, including contaminated consumables, in a clearly labeled, sealed, and compatible hazardous waste container[9][15].

  • Labeling: The container must be labeled with the words "HAZARDOUS WASTE" and the full chemical name[15].

  • Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials, until it is collected for disposal[15].

  • Professional Disposal: Arrange for disposal through an approved and licensed hazardous waste disposal company. Controlled incineration with flue gas scrubbing is a recommended disposal method[9]. Never dispose of this chemical down the drain[10][14].

Visualization of Safety Workflows

Visualizing procedural flows reinforces correct practices and minimizes error.

PPE_Workflow cluster_donning Donning Sequence (Putting On) cluster_doffing Doffing Sequence (Taking Off) Don1 1. Lab Coat / Apron Don2 2. Safety Goggles / Face Shield Don1->Don2 Don3 3. Gloves (over cuffs) Don2->Don3 Doff1 1. Gloves (Peel off) Doff2 2. Lab Coat / Apron (Turn inside out) Doff1->Doff2 Doff3 3. Safety Goggles / Face Shield Doff2->Doff3

Caption: Correct sequence for donning and doffing PPE to prevent contamination.

Handling_Workflow Prep 1. Prepare Workspace (in Fume Hood) Don 2. Don Appropriate PPE Prep->Don Handle 3. Weigh & Handle Chemical Don->Handle React 4. Perform Experiment Handle->React Waste 5. Segregate & Contain Waste React->Waste Clean 6. Decontaminate Workspace & Equipment Waste->Clean Doff 7. Doff PPE Correctly Clean->Doff Wash 8. Wash Hands Thoroughly Doff->Wash

Caption: Systematic workflow for handling hazardous chemicals from preparation to cleanup.

By integrating this expert-level understanding of the hazards with strict adherence to these operational and PPE protocols, you can confidently and safely utilize 5-Chloro-4-methyl-2-(methylthio)pyrimidine in your critical research and development endeavors.

References

  • Personal Protective Equipment (PPE). CHEMM. [Link]

  • 4-Chloro-5-methyl-2-(methylthio)pyrimidine. PubChem. [Link]

  • Chlorine SOP. Rutgers University Environmental Health and Safety. [Link]

  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Utah State University. [Link]

  • Laboratory Safety Guidelines. ETH Zurich. [Link]

  • Guidance for Selection of Personal Protective Equipment for MDI Users. (2021, September). American Chemistry Council. [Link]

  • Personal Protective Equipment. University of Florida Environmental Health & Safety. [Link]

  • ETHYL 4-CHLORO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLATE SDS. (2011, February 11). Georganics. [Link]

  • Guidelines: Handling and Disposal of Chemicals. Purdue University Engineering. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
5-Chloro-4-methyl-2-(methylthio)pyrimidine
Reactant of Route 2
Reactant of Route 2
5-Chloro-4-methyl-2-(methylthio)pyrimidine
© Copyright 2026 BenchChem. All Rights Reserved.